5-(3,5-dimethoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3,5-dimethoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16N2O3/c1-11-4-6-12(7-5-11)16-18-17(22-19-16)13-8-14(20-2)10-15(9-13)21-3/h4-10H,1-3H3
• InChI Key: LHWPFZZVIJDRIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

5-(3,5-dimethoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known for its diverse biological activities and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 5-(3,5-dimethoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested that this compound exerts its biological activities by interacting with various cellular targets, including enzymes and receptors.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of enzymes such as cyclooxygenase-2 and 5-lipoxygenase, which are involved in the production of inflammatory mediators. Moreover, it has been shown to interact with various receptors, including the cannabinoid receptor CB1 and the serotonin receptor 5-HT1A, which are involved in the regulation of pain and mood.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(3,5-dimethoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole in lab experiments is its potent biological activity, which makes it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 5-(3,5-dimethoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole. One of the potential directions is the development of new drugs based on the structure of this compound. Moreover, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Additionally, studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound, which can provide valuable information for the development of new drugs.

Synthesis Methods

The synthesis of 5-(3,5-dimethoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can be achieved through several methods, including the reaction of 3,5-dimethoxybenzohydrazide with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 3,5-dimethoxybenzohydrazide with 4-methylbenzoyl isothiocyanate in the presence of a base such as pyridine.

Scientific Research Applications

5-(3,5-dimethoxyphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been extensively studied for its biological activities, including its antimicrobial, anti-inflammatory, and anticancer properties. It has been shown to exhibit potent antimicrobial activity against various bacterial and fungal strains. Moreover, it has been found to possess significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.